What is Vinblastine?
Vinblastine is an alkaloid that blocks the microtubules' activity in cells.
The background of Vinblastine
Vinblastine was discovered in 1958. An instance of a natural herbal remedy now being developed into traditional medicine, Vinblastine originated from Madagascar periwinkle. It is listed on the WHO's List of Essential Medicines.
Pharmacology of Vinblastine
Vinblastine is a vinca alkaloid and a chemical analog of vincristine. It binds tubulin, thereby inhibiting the assembly of microtubules. Vinblastine treatment causes M phase-specific cell cycle arrest by disrupting microtubule assembly and proper formation of the mitotic spindle and the kinetochore, which are necessary for separating chromosomes during anaphase of mitosis. Intoxications include bone marrow inhibition (which can be dose-limiting) as well as gastr...
![B3310228 1H-Pyrrolo[2,3-B]pyridine-2-carboxylic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-, ethyl ester CAS No. 945865-21-4](/img/structure/B3310228.png)